Cas no 604762-24-5 (4-methyl-2-N-(prop-2-en-1-yl)acetamido-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-methyl-2-N-(prop-2-en-1-yl)acetamido-1,3-thiazole-5-carboxylic acid
• CAS No: 604762-24-5
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 5653512
• PubChem ID: 3863562
• Update Time: 2025-05-24

4-methyl-2-N-(prop-2-en-1-yl)acetamido-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-[N-(prop-2-en-1-yl)acetamido]-1,3-thiazole-5-carboxylic acid
• 604762-24-5
• EN300-28277001
• 4-methyl-2-N-(prop-2-en-1-yl)acetamido-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C10H12N2O3S/c1-4-5-12(7(3)13)10-11-6(2)8(16-10)9(14)15/h4H,1,5H2,2-3H3,(H,14,15)
• InChI Key： LNDRWPBKLOAUEE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1N(C(C)=O)CC=C

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.7Ų

Additional information on 4-methyl-2-N-(prop-2-en-1-yl)acetamido-1,3-thiazole-5-carboxylic acid

4-Methyl-2-N-(prop-2-en-1-yl)acetamido-1,3-thiazole-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 604762-24-5, known as 4-methyl-2-N-(prop-2-en-1-yl)acetamido-1,3-thiazole-5-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of thiazole derivatives, which are widely studied for their biological activities and structural versatility.

Thiazoles are heterocyclic compounds characterized by a five-membered ring containing sulfur and nitrogen atoms. The presence of the thiazole ring in this compound contributes to its stability and reactivity, making it a valuable molecule for further exploration. The 4-methyl group and the N-(prop-2-en-1-yl)acetamido substituent further enhance its functional diversity, enabling interactions with various biological targets.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These analyses have provided insights into its molecular structure and purity, ensuring its reliability for subsequent applications.

The biological activity of 4-methyl-2-N-(prop-2-en-1-yl)acetamido-1,3-thiazole-5-carboxylic acid has been a focal point of research. Investigations into its antimicrobial properties have revealed promising results against various bacterial and fungal strains, highlighting its potential as a candidate for novel antimicrobial agents. Additionally, its antioxidant activity has been evaluated, demonstrating its ability to scavenge free radicals and protect cells from oxidative damage.

In the realm of drug discovery, this compound has shown potential as a lead molecule for developing therapeutic agents targeting specific diseases. Its ability to modulate key cellular pathways makes it a valuable tool in pharmacological research. Furthermore, its toxicological profile has been assessed, ensuring its safety for use in preclinical studies.

The synthetic methodology employed to produce this compound is worth noting. Researchers have optimized reaction conditions to achieve high yields and purity levels, utilizing techniques such as microwave-assisted synthesis and catalytic processes. These advancements have streamlined the production process, making it more efficient and scalable.

From an environmental perspective, the compound's biodegradability has been studied to assess its impact on ecosystems. Results indicate that it undergoes gradual degradation under aerobic conditions, reducing concerns related to long-term environmental persistence.

In conclusion, 4-methyl-2-N-(prop-2-en-1-yL)acetamido-lH-thiazol-e-carboxylic acid (CAS No. 604762-ZL) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological activities, positions it as a significant player in contemporary scientific research.